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Compound of Interest

Compound Name: Phenpromethamine hydrochloride

Cat. No.: B134826

For Researchers, Scientists, and Drug Development Professionals

Phenpromethamine hydrochloride, a sympathomimetic amine structurally related to
amphetamines, has a history of use as a nasal decongestant under the brand name Vonedrine.
[1] While its clinical use has waned, its pharmacological profile as a central nervous system
stimulant continues to be of interest for research purposes. This guide provides a comparative
overview of the known in vitro and in vivo effects of Phenpromethamine hydrochloride,
supported by available experimental data and methodologies, to aid in further research and
drug development.

Data Presentation

Quantitative data on the direct comparative in vitro and in vivo effects of Phenpromethamine
hydrochloride is scarce in publicly available literature. The following tables summarize the
available data.

Table 1: In Vitro Effects of Phenpromethamine on Monoamine Release
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Parameter Value Species/System Reference
Norepinephrine Rat brain
154 nM [1]
Release (ECso) synaptosomes
Dopamine Release Rat brain
574 nM [1]
(ECs0) synaptosomes

ECso (Half-maximal effective concentration) represents the concentration of a drug that induces
a response halfway between the baseline and maximum after a specified exposure time.

Table 2: In Vivo Effects of Phenpromethamine Hydrochloride

Effect Observation Species Reference

o Increased locomotor
Locomotor Activity o Rodents [2]
activity

Elevated blood )
Blood Pressure Animal models [2]
pressure

Note: Specific quantitative dose-response data for locomotor activity and the precise
magnitude of blood pressure changes for Phenpromethamine hydrochloride are not readily

available in the reviewed literature.

Mechanism of Action: Signaling Pathway

Phenpromethamine hydrochloride primarily acts as a norepinephrine-dopamine releasing
agent (NDRA).[1] This mechanism involves the reversal of monoamine transporters, leading to
an increased concentration of these neurotransmitters in the synaptic cleft.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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